Cas no 477863-48-2 (3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• CAS No: 477863-48-2
• MF: C₁₃H₁₀Cl₂N₄S₂
• MW: 357.281297206879
• CID: 5716592
• PubChem ID: 3760840
• Update Time: 2023-10-15

3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3-[(2,6-dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
• CDS1_001453
• DivK1c_002493
• 477863-48-2
• 3-[(2,6-dichlorophenyl)methylsulfanyl]-5-thiophen-2-yl-1,2,4-triazol-4-amine
• HMS580D19
• 12P-382S
• AKOS005081107
• Bionet1_003997
• 3-[(2,6-DICHLOROBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
• 4H-1,2,4-Triazol-4-amine, 3-[[(2,6-dichlorophenyl)methyl]thio]-5-(2-thienyl)-

• Inchi： 1S/C13H10Cl2N4S2/c14-9-3-1-4-10(15)8(9)7-21-13-18-17-12(19(13)16)11-5-2-6-20-11/h1-6H,7,16H2
• InChI Key： OZTHJRNFVNONSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C2=CC=CS2)N1N)Cl

Computed Properties

• Exact Mass: 355.9723941g/mol
• Monoisotopic Mass: 355.9723941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 578.1±60.0 °C(Predicted)
• pka: 0.92±0.10(Predicted)